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3-[(2-
Chlorobenzyl)oxy]benzaldehyde

Compound Name:

CAS No.: 168084-94-4

Cat. No.: B070586

L J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-[(2-Chlorobenzyl)oxy]benzaldehyde, a key intermediate in the synthesis of
pharmaceuticals and fine chemicals. This document is intended for researchers, scientists, and
drug development professionals, offering in-depth information on its molecular structure,
physical characteristics, spectroscopic data, synthesis, and safety protocols. The guide is
structured to provide not just data, but also the scientific reasoning behind experimental
methodologies, ensuring a thorough understanding for practical application.

Introduction

3-[(2-Chlorobenzyl)oxy]benzaldehyde, with the CAS Number 168084-94-4, is an aromatic
aldehyde that serves as a versatile building block in organic synthesis. Its structure, featuring a
benzaldehyde core linked to a 2-chlorobenzyl group via an ether bond, provides a unique
combination of reactive sites. The aldehyde functionality is a gateway for numerous chemical
transformations, while the chlorinated benzyl moiety can influence the molecule's overall
biological activity and pharmacokinetic properties. This guide will delve into the essential
physical and chemical characteristics of this compound, providing a solid foundation for its use
in research and development.
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Molecular and Physical Properties

A thorough understanding of a compound's physical properties is fundamental to its application
in synthesis and formulation. The key identifiers and properties of 3-[(2-
Chlorobenzyl)oxy]benzaldehyde are summarized below.

Property Value Source
CAS Number 168084-94-4

Molecular Formula C14H11CIO2

Molecular Weight 246.69 g/mol

Physical Form Solid

Purity Typically =90%

While specific experimental data for the melting point, boiling point, and solubility of 3-[(2-
Chlorobenzyl)oxy]benzaldehyde are not readily available in public literature, we can infer
some of its expected characteristics based on analogous compounds. For instance, related
benzaldehyde derivatives are often soluble in common organic solvents like ethanol, diethyl
ether, acetone, and benzene.[1]

Spectroscopic Characterization

Spectroscopic analysis is crucial for the unambiguous identification and quality control of
chemical compounds. While a dedicated full spectrum for 3-[(2-
Chlorobenzyl)oxy]benzaldehyde is not publicly available, the expected spectral features can
be predicted based on its structural components and data from similar molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehyde
proton (around 9.8-10.0 ppm), the aromatic protons of both benzene rings (typically in the
range of 7.0-8.0 ppm), and the methylene protons of the benzyl group (around 5.0-5.5 ppm).

e 13C NMR: The carbon NMR spectrum will feature a characteristic signal for the carbonyl
carbon of the aldehyde group (in the region of 190-200 ppm).[2] The aromatic carbons will
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appear in the 110-160 ppm range, with the carbon attached to the ether oxygen shifted
downfield. The methylene carbon of the benzyl group would likely resonate around 70 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong absorption band corresponding to the C=0
stretching vibration of the aldehyde group, typically found in the region of 1680-1715 cm™1.
Other significant peaks will include C-H stretching vibrations of the aromatic rings (around
3000-3100 cm~1) and the C-O-C stretching of the ether linkage (around 1200-1250 cm~* and
1000-1100 cm™1).

Mass Spectrometry (MS)

In a mass spectrum, the molecular ion peak [M]* would be expected at m/z 246. Key
fragmentation patterns would likely involve the cleavage of the benzylic ether bond, leading to
fragments corresponding to the 2-chlorobenzyl cation (m/z 125) and the 3-
hydroxybenzaldehyde radical cation (m/z 122). Further fragmentation of the benzaldehyde
moiety could result in the loss of CO (28 Da) to give a phenyl cation fragment.

Synthesis and Purification

The synthesis of 3-[(2-Chlorobenzyl)oxy]benzaldehyde is typically achieved through a
Williamson ether synthesis. This well-established reaction provides a reliable route to the target
molecule.

General Synthesis Protocol

The synthesis involves the reaction of 3-hydroxybenzaldehyde with 2-chlorobenzyl chloride in
the presence of a base.
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Reactants & Reagents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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